Cas no 16529-06-9 (2-(1H-1,3-benzodiazol-2-yl)benzoic acid)

2-(1H-1,3-benzodiazol-2-yl)benzoic acid structure
16529-06-9 structure
Product Name:2-(1H-1,3-benzodiazol-2-yl)benzoic acid
CAS No:16529-06-9
MF:C14H10N2O2
MW:238.241403102875
MDL:MFCD00451266
CID:207096
PubChem ID:318130
Update Time:2025-04-19

2-(1H-1,3-benzodiazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Benzo[d]imidazol-2-yl)benzoic acid
    • 2-(1H-benzimidazol-2-yl)benzoic acid
    • 2-(1H-Benzoimidazol-2-yl)benzoic acid
    • Benzoic acid,2-(1H-benzimidazol-2-yl)-
    • 2-(1H-1,3-benzodiazol-2-yl)benzoic acid
    • 2-(1H-Benzimidazol-2-yl)-benzoesaeure
    • 2-(1H-benzimidazol-2-yl)-benzoic acid
    • 2-(1H-Benzoimidazol-2-yl)-benzoic acid
    • 2-(2-carboxyphenyl)benzimidazole
    • 2-(o-Carboxy-phenyl)-benzimidazol
    • 2-benzimidazol-2-ylbenzoic acid
    • o-(2-Benzimidazolyl)-benzoesaeure
    • CBDivE_013330
    • 2-(1H-Benzimidazol-2-yl)benzoic acid #
    • AKOS000139304
    • Z56786338
    • SR-01000499047-1
    • NSC252780
    • HMS1423O21
    • CCG-20817
    • SMR000272983
    • DTXSID40312336
    • Benzoic acid, 2-(1H-benzimidazol-2-yl)-
    • MFCD00451266
    • AS-33262
    • FT-0676608
    • NSC-252780
    • Oprea1_532182
    • 16529-06-9
    • EU-0079108
    • SR-01000499047
    • F0852-0138
    • 2-(1H-1,3-BENZIMIDAZOL-2-YL)BENZOIC ACID
    • LIGZUQZUEDNPGG-UHFFFAOYSA-N
    • CHEMBL475441
    • HMS2658I20
    • EN300-227258
    • IFLab1_004201
    • CS-0269552
    • 2-(Ortho-carboxyphenyl)benzimidazole
    • Oprea1_208516
    • BB 0219528
    • 2-(1H-Benzo[d]imidazol-2-yl)benzoicacid
    • SCHEMBL3164011
    • MLS000713502
    • 2-(1H-BENZIMIDAZOL-2-YL) BENZOIC ACID
    • STK387536
    • MDL： MFCD00451266
    • Inchi： 1S/C14H10N2O2/c17-14(18)10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)16-13/h1-8H,(H,15,16)(H,17,18)
    • InChI Key： LIGZUQZUEDNPGG-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC=CC=1C1=NC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 238.07400
  • Monoisotopic Mass: 238.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66A^2

Experimental Properties

  • Density: 1.377
  • Boiling Point: 513.2°Cat760mmHg
  • Flash Point: 264.2°C
  • Refractive Index: 1.717
  • PSA: 65.98000
  • LogP: 2.92810

2-(1H-1,3-benzodiazol-2-yl)benzoic acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-(1H-1,3-benzodiazol-2-yl)benzoic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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